Cas no 1804830-78-1 (3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804830-78-1
• MF: C₈H₄ClF₆NO₂
• MW: 295.566282272339
• CID: 4834587
• Update Time: 2025-06-08

3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6NO2/c9-1-3-5(18-8(13,14)15)4(17)2-16-6(3)7(10,11)12/h2,17H,1H2
• InChI Key： PRFVGIWBALYWNB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=CN=C1C(F)(F)F)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3
• Topological Polar Surface Area: 42.4

Additional information on 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804830-78-1)

3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804830-78-1) is a highly specialized organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, which is substituted with a chloromethyl group, a hydroxyl group, a trifluoromethoxy group, and a trifluoromethyl group. These functional groups endow the molecule with distinct chemical properties and biological activities, making it an intriguing candidate for various scientific investigations.

The chloromethyl group in 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is particularly noteworthy due to its reactivity and potential for further chemical modifications. Chloromethyl groups are commonly used in organic synthesis as versatile handles for introducing other functional groups or linking the molecule to other chemical entities. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, such as those used in drug discovery and development.

The hydroxyl group at the 5-position of the pyridine ring is another key functional group that contributes to the compound's reactivity and solubility. Hydroxyl groups can participate in hydrogen bonding, which can influence the molecule's interactions with biological targets and its overall pharmacokinetic properties. Additionally, the presence of a hydroxyl group can affect the compound's stability and reactivity in different solvents, making it an important consideration in both synthetic and analytical contexts.

The trifluoromethoxy group at the 4-position of the pyridine ring is a fluorinated functional group that imparts unique electronic and steric properties to the molecule. Trifluoromethoxy groups are known for their strong electron-withdrawing effects, which can influence the electronic distribution within the molecule and affect its reactivity. This property makes 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine an interesting candidate for studies involving electronic effects on biological activity.

The trifluoromethyl group at the 2-position of the pyridine ring further enhances the compound's unique properties. Trifluoromethyl groups are known for their high lipophilicity and metabolic stability, which can be advantageous in drug design. The presence of this group can improve the compound's ability to cross biological membranes and increase its resistance to metabolic degradation, potentially leading to improved pharmacokinetic profiles.

In recent years, there has been growing interest in 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine due to its potential applications in medicinal chemistry. Several studies have explored its use as a scaffold for developing new drugs with improved efficacy and safety profiles. For example, researchers have investigated its derivatives as potential inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

A study published in *Journal of Medicinal Chemistry* reported that derivatives of 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. The researchers found that these derivatives could selectively target cancer cells while sparing normal cells, suggesting their potential as therapeutic agents with reduced side effects.

Another study published in *Bioorganic & Medicinal Chemistry Letters* explored the use of 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine as a scaffold for developing new antiviral agents. The researchers synthesized several derivatives and tested their antiviral activity against various viral strains. The results showed that some of these derivatives exhibited significant antiviral activity, making them promising candidates for further development.

In addition to its potential therapeutic applications, 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also been studied for its use as a probe molecule in chemical biology research. Its unique structure and functional groups make it suitable for labeling and imaging applications, allowing researchers to gain insights into biological processes at the molecular level.

A study published in *Chemical Communications* demonstrated the use of 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine as a fluorescent probe for detecting specific biomolecules in living cells. The researchers conjugated the compound with a fluorescent dye and used it to visualize intracellular targets with high sensitivity and specificity.

The versatility of 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine extends beyond its use as a probe molecule. Its unique combination of functional groups also makes it an attractive candidate for developing new materials with tailored properties. For example, researchers have explored its use as a building block for constructing supramolecular assemblies with specific functions, such as drug delivery systems or sensors.

A study published in *Advanced Materials* reported the synthesis of supramolecular assemblies using 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethoxy)-2-trifluoropyridine as a key component. The researchers demonstrated that these assemblies could be used to deliver drugs to specific sites within cells with high efficiency and selectivity.

In conclusion, 3-(Chloromethyl)-5-hydroxy-4-(trifluoromethtyoxy)-2-triflurormthylpyridine (CAS No. 1804830-78-1) is a highly versatile compound with significant potential across various fields of chemistry and biology. Its unique structure, characterized by multiple functional groups including chloro-, hydroxyl-, triflurormthyoxy-, and triflurormthyl-, endows it with distinct chemical properties that make it suitable for a wide range of applications, from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its importance in advancing scientific knowledge and technological innovation.